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Compound of Interest

Compound Name: BMS-986235

Cat. No.: B6171950 Get Quote

Essential Safety and Handling Guide for BMS-
986235
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the

handling of BMS-986235, a selective and orally active Formyl Peptide Receptor 2 (FPR2)

agonist. Adherence to these guidelines is crucial for ensuring laboratory safety and maintaining

the integrity of the compound.

Chemical and Physical Properties
A summary of the key quantitative data for BMS-986235 is presented below for easy reference.
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Property Value

Molecular Weight 361.34 g/mol

Formula C₁₈H₁₇F₂N₃O₃

Appearance Solid Powder

Purity >99%

Solubility Soluble in DMSO

Storage (Powder) -20°C for up to 3 years

Storage (in Solvent) -80°C for up to 1 year

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety when handling BMS-986235, the following

personal protective equipment is mandatory.[1]

Eye Protection: Chemical safety glasses or goggles with side shields are required to protect

against splashes.

Hand Protection: Wear impermeable disposable gloves, such as nitrile gloves. Gloves should

be inspected before use and changed immediately if contaminated.

Body Protection: A fluid-resistant laboratory coat must be worn and fully buttoned.

Respiratory Protection: For operations that may generate dust or aerosols, a properly fitted

respirator is necessary.

Operational and Disposal Plans
Strict adherence to the following operational and disposal procedures is essential for

maintaining a safe laboratory environment.
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Engineering Controls: Handle BMS-986235 in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.

Procedural Controls: Avoid direct contact with the skin, eyes, and clothing. Do not eat, drink,

or smoke in areas where the compound is handled. Wash hands thoroughly after handling.

For in vivo studies, prepare solutions fresh daily.

Storage: Store the solid powder at -20°C.[2][3] Solutions of BMS-986235 in solvent should

be stored at -80°C.[2][3]

Spill Response
In the event of a spill, follow these procedures to ensure safe cleanup and containment.[4][5][6]

[7][8]

Immediate Actions:

Alert personnel in the immediate area of the spill.

Evacuate the area if the spill is large or in a poorly ventilated space.

If the spilled material is flammable, extinguish all nearby ignition sources.

Containment and Cleanup:

Wear appropriate PPE, including a respirator if powders are present.

For solid spills, carefully scoop the material into a sealed container. Avoid generating dust.

For liquid spills, cover with an absorbent material, such as vermiculite or sand. Do not use

paper towels for flammable solvent spills.

Work from the outside of the spill inward to prevent spreading.

Decontamination:

Clean the spill area with soap and water.
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Place all contaminated materials, including absorbent pads and used PPE, into a sealed,

labeled hazardous waste container.

Disposal Plan
Dispose of BMS-986235 and any contaminated materials in accordance with institutional and

local regulations for chemical waste.[9][10]

Unused Compound: Unused BMS-986235 should be disposed of as hazardous chemical

waste. Do not discard it down the drain or in the regular trash.

Contaminated Materials: All disposable labware, PPE, and spill cleanup materials that have

come into contact with BMS-986235 should be collected in a designated, labeled hazardous

waste container for proper disposal.

Experimental Protocols
BMS-986235 has been shown to inhibit neutrophil chemotaxis and stimulate macrophage

phagocytosis.[11] Detailed methodologies for these key experiments are provided below.

Neutrophil Chemotaxis Assay
This assay evaluates the effect of BMS-986235 on the migration of neutrophils towards a

chemoattractant.[12][13][14]

Neutrophil Isolation: Isolate human neutrophils from whole blood using Ficoll-Paque density

gradient centrifugation followed by dextran sedimentation.

Assay Setup: Use a Boyden chamber or a similar transwell system with a porous membrane

(e.g., 5 µm pores).

Procedure:

Add a known chemoattractant (e.g., IL-8) to the lower chamber of the Boyden apparatus.

Pre-incubate the isolated neutrophils with various concentrations of BMS-986235 or a

vehicle control.
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Add the pre-incubated neutrophils to the upper chamber.

Incubate the chamber at 37°C in a 5% CO₂ environment for approximately 1-2 hours.

Quantification:

After incubation, count the number of neutrophils that have migrated to the lower chamber

using a hemocytometer or an automated cell counter.

Alternatively, migrated cells can be quantified by measuring their ATP content using a

luminescent assay.

Data Analysis: Compare the number of migrated cells in the BMS-986235-treated groups to

the vehicle control to determine the inhibitory effect of the compound on chemotaxis.

Macrophage Phagocytosis Assay
This assay assesses the ability of BMS-986235 to enhance the phagocytic activity of

macrophages.[15][16][17][18][19]

Macrophage Culture: Culture a macrophage cell line (e.g., RAW 264.7) or primary bone

marrow-derived macrophages in a suitable medium.

Assay Setup: Plate the macrophages in a multi-well plate and allow them to adhere.

Procedure:

Treat the adherent macrophages with various concentrations of BMS-986235 or a vehicle

control for a specified period.

Introduce fluorescently labeled particles (e.g., FITC-labeled zymosan or fluorescent

microspheres) to the macrophage culture.

Incubate for a sufficient time to allow for phagocytosis (e.g., 1-2 hours).

Quantification:

Wash the cells to remove non-phagocytosed particles.
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Quantify the uptake of fluorescent particles by the macrophages using a fluorometer,

fluorescence microscope, or flow cytometer.

Data Analysis: Compare the fluorescence intensity or the percentage of phagocytic cells in

the BMS-986235-treated groups to the vehicle control to determine the effect of the

compound on phagocytosis.

Signaling Pathway and Experimental Workflow
To provide a clearer understanding of the biological context and experimental procedures, the

following diagrams are provided.
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Caption: FPR2 Signaling Pathway Activated by BMS-986235.
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Caption: Workflow for Key Cellular Assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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